Cas no 1000340-95-3 (3-Chloro-4-fluoro-5-nitro (1H)Indazole)

• Product Name: 3-Chloro-4-fluoro-5-nitro (1H)Indazole
• CAS No: 1000340-95-3
• MF: C₇H₃ClFN₃O₂
• MW: 215.569023370743
• CID: 1124260
• PubChem ID: 24729291
• Update Time: 2025-06-11

3-Chloro-4-fluoro-5-nitro (1H)Indazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-5-nitro-1h-indazole
• 3-CHLORO-4-FLUORO-5-NITRO (1H)INDAZOLE
• 3-chloro-4-fluoro-5-nitro-2H-indazole
• 1000340-95-3
• DTXSID901286565
• 1H-Indazole, 3-chloro-4-fluoro-5-nitro-
• 3-Chloro-4-fluoro-5-nitro (1H)Indazole

• Inchi： 1S/C7H3ClFN3O2/c8-7-5-3(10-11-7)1-2-4(6(5)9)12(13)14/h1-2H,(H,10,11)
• InChI Key： ISHYOBPRDANSPV-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=C(C=CC2=NN1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 214.989782g/mol
• Monoisotopic Mass: 214.989782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.57g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Chloro-4-fluoro-5-nitro (1H)Indazole

3-Chloro-4-Fluoro-5-Nitro (1H)Indazole: A Comprehensive Overview

3-Chloro-4-fluoro-5-nitro (1H)indazole, with the CAS number 1000340-95-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its indazole skeleton, which consists of a benzene ring fused to an imidazole ring. The presence of chlorine, fluorine, and nitro groups at specific positions on the indazole framework imparts unique electronic and structural properties to the molecule.

The indazole moiety itself is a well-known scaffold in drug discovery due to its ability to engage in various non-covalent interactions with biological targets. The substitution pattern in 3-chloro-4-fluoro-5-nitro (1H)indazole further enhances its potential as a lead compound for therapeutic agents. Recent studies have explored its role in inhibiting kinase enzymes, which are critical targets in cancer therapy. For instance, researchers have reported that this compound exhibits potent inhibitory activity against tyrosine kinases, which are often overexpressed in various malignancies.

In addition to its pharmacological applications, 3-chloro-4-fluoro-5-nitro (1H)indazole has also been investigated for its electronic properties. The nitro group acts as an electron-withdrawing substituent, which can modulate the redox behavior of the molecule. This makes it a promising candidate for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the precise control of substitution patterns on the indazole ring, further enhancing its applicability in these areas.

The synthesis of 3-chloro-4-fluoro-5-nitro (1H)indazole typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the nucleophilic substitution of chloroarenes with amidoximes or hydroxylamine derivatives, followed by cyclization under acidic or basic conditions. Researchers have also explored alternative routes using transition metal catalysts to streamline the synthesis process and improve efficiency.

The structural versatility of 3-chloro-4-fluoro-5-nitro (1H)indazole has led to its use as a building block in constructing more complex molecules. For example, it has been employed as a precursor for synthesizing bioactive compounds with enhanced solubility and bioavailability. Recent studies have demonstrated that substituting the nitro group with other functional groups can significantly alter the compound's pharmacokinetic properties without compromising its biological activity.

In conclusion, 3-chloro-4-fluoro-5-nitro (1H)indazole represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.